Cas no 183201-06-1 (Brasiliquinone B; 8-Me ether)
Brasiliquinone B; 8-Me ether structure
Product name:Brasiliquinone B; 8-Me ether
CAS No:183201-06-1
MF:C21H18O5
MW:350.364626407623
CID:2723464
Brasiliquinone B; 8-Me ether Chemical and Physical Properties
Names and Identifiers
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- Brasiliquinone C
- 0089C
- Brasiliquinone B; 8-Me ether
-
- Inchi： 1S/C21H18O5/c1-3-10-7-11-9-14(23)18-19(16(11)13(22)8-10)20(24)12-5-4-6-15(26-2)17(12)21(18)25/h4-6,9-10,23H,3,7-8H2,1-2H3
- InChI Key： JCMDNBJXOUWFMR-UHFFFAOYSA-N
- SMILES： CCC1CC2C=C(C3=C(C=2C(=O)C1)C(=O)C1C(=C(C=CC=1)OC)C3=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- XLogP3: 1.599
Brasiliquinone B; 8-Me ether Related Literature
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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